Cas no 1251275-20-3 (5-(2,4-Difluorophenyl)pyridin-2-amine)
5-(2,4-Difluorophenyl)pyridin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(2,4-difluorophenyl)pyridin-2-amine
- 2-Amino-5-(2,4-difluorophenyl)pyridine
- 5-(2,4-Difluorophenyl)pyridin-2-amine
-
- MDL: MFCD16778814
- Inchi: 1S/C11H8F2N2/c12-8-2-3-9(10(13)5-8)7-1-4-11(14)15-6-7/h1-6H,(H2,14,15)
- InChI Key: XJYDPVZYHDJHDX-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1C1C=NC(=CC=1)N)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 213
- XLogP3: 2.3
- Topological Polar Surface Area: 38.9
5-(2,4-Difluorophenyl)pyridin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB331308-5 g |
5-(2,4-Difluorophenyl)pyridin-2-amine, 95%; . |
1251275-20-3 | 95% | 5g |
€1159.00 | 2023-06-21 | |
| abcr | AB331308-5g |
5-(2,4-Difluorophenyl)pyridin-2-amine, 95%; . |
1251275-20-3 | 95% | 5g |
€1159.00 | 2025-04-21 |
5-(2,4-Difluorophenyl)pyridin-2-amine Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 5-(2,4-Difluorophenyl)pyridin-2-amine
Recent Advances in the Study of 5-(2,4-Difluorophenyl)pyridin-2-amine (CAS: 1251275-20-3): A Promising Scaffold in Medicinal Chemistry
The compound 5-(2,4-Difluorophenyl)pyridin-2-amine (CAS: 1251275-20-3) has recently emerged as a key scaffold in medicinal chemistry due to its versatile pharmacological properties. This heterocyclic amine, featuring a pyridine core substituted with a 2,4-difluorophenyl group, has garnered significant attention for its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have highlighted its role as a privileged structure in the design of targeted therapies, owing to its favorable physicochemical properties and ability to modulate various biological pathways.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The research team utilized 5-(2,4-Difluorophenyl)pyridin-2-amine as a central building block, modifying its structure to develop potent and selective BTK inhibitors with improved pharmacokinetic profiles. The resulting compounds showed promising activity against B-cell malignancies in preclinical models, with IC50 values in the low nanomolar range. This work underscores the compound's potential in oncology drug development.
In the field of infectious diseases, a recent patent application (WO2023056789) disclosed the use of 1251275-20-3 derivatives as novel antimicrobial agents. The inventors demonstrated that structural modifications of the pyridine-amine core yielded compounds with broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. Molecular docking studies revealed that these derivatives likely target bacterial DNA gyrase, providing a potential mechanism of action for their antibacterial effects.
The compound's synthetic accessibility has also been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development described a scalable, high-yield synthesis of 5-(2,4-Difluorophenyl)pyridin-2-amine using continuous flow chemistry. This green chemistry approach reduced reaction times from hours to minutes while maintaining excellent purity (>99%) and significantly decreasing organic solvent waste. Such process improvements are crucial for enabling larger-scale production of this valuable intermediate.
Emerging research has also explored the compound's potential in central nervous system (CNS) drug development. A recent structure-activity relationship study published in ACS Chemical Neuroscience identified 1251275-20-3 derivatives as modulators of sigma-1 receptors, with potential applications in neuropathic pain and neurodegenerative disorders. The lead compound from this series demonstrated good blood-brain barrier penetration in rodent models, along with favorable safety profiles in preliminary toxicity studies.
As research into 5-(2,4-Difluorophenyl)pyridin-2-amine continues to expand, its versatility as a medicinal chemistry scaffold becomes increasingly apparent. The compound's ability to serve as a platform for diverse therapeutic applications, combined with recent synthetic and pharmacological advances, positions it as a valuable tool in modern drug discovery. Future research directions may include further exploration of its structure-activity relationships, development of additional derivatives with improved target selectivity, and investigation of its potential in combination therapies.
1251275-20-3 (5-(2,4-Difluorophenyl)pyridin-2-amine) Related Products
- 438585-72-9(2-Amino-5-(3,5-difluorophenyl)pyridine)
- 1110656-80-8(5-(3-fluoro-4-methylphenyl)pyridin-2-amine)
- 1214333-51-3(5-(4-Fluorophenyl)-3-methylpyridin-2-amine)
- 1249608-12-5(2-Amino-5-(2,5-difluorophenyl)pyridine)
- 503536-73-0(5-(4-Fluorophenyl)pyridin-2-amine)
- 1247245-81-3(5-(2-fluoro-5-methylphenyl)pyridin-2-amine)
- 866620-27-1(5-(3-Fluorophenyl)pyridin-2-amine)
- 893739-85-0(5-(2-fluorophenyl)pyridin-2-amine)
- 875166-91-9(2-Amino-5-(2,3-difluorophenyl)pyridine)
- 875166-89-5(2-Pyridinamine, 5-[2-fluoro-5-(trifluoromethyl)phenyl]-)